Frutinone A

• IUPAC Name: chromeno[4,3-b]chromene-6,7-dione
• InChI: InChI=1S/C16H8O4/c17-14-9-5-1-3-7-11(9)19-15-10-6-2-4-8-12(10)20-16(18)13(14)15/h1-8H
• InChI Key: RFWULRHBGYKEEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(=O)C4=CC=CC=C4O3)C(=O)O2
• Molecular Formula: C16H8O4
• DSSTOX Substance ID: DTXSID90331693
• Molecular Weight: 264.23 g/mol
• CAS RN: 38210-27-4

Description

Frutinone A is a biologically active compound known for its potent inhibitory activity towards the CYP1A2 enzyme, an important target due to its role in metabolizing various xenobiotics and drugs . It is a natural product derived from antimicrobial herbal extracts and has garnered attention due to its significant biological activities.

Synthesis Analysis

The synthesis of Frutinone A has been approached through different methodologies. One efficient method involves a three-step total synthesis with an overall yield of 44%, utilizing palladium-catalyzed C-H activation/carbonylation of 2-phenolchromones . Another approach for the synthesis of Frutinone A and its derivatives uses tributylphosphine-catalyzed tandem acyl transfer-cyclization, which is both concise and step-economical . A third protocol employs inexpensive 2′-hydroxyacetophenone as a starting material, proceeding through a Baker–Venkataraman rearrangement and subsequent reactions to yield Frutinone A with good efficiency and under mild, transition metal-free conditions .

Molecular Structure Analysis

The core structure of Frutinone A is a chromone-annelated coumarin, which is a key feature for its biological activity . The molecular structure allows for facile substitutions, enabling the exploration of structure-activity relationships (SAR) for its derivatives . The synthetic routes developed for Frutinone A take advantage of this structural aspect to produce various analogs with potential for increased potency or altered biological activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of Frutinone A include palladium-catalyzed C-H carbonylation, tributylphosphine-catalyzed tandem acyl transfer-cyclization, and Baker–Venkataraman rearrangement . These reactions are pivotal in constructing the coumarin core and achieving the desired substitutions around the Frutinone A structure. The methodologies developed provide a platform for rapid and efficient synthesis of Frutinone A derivatives, which is crucial for SAR studies and potential pharmaceutical applications.

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of Frutinone A are not detailed in the provided papers, the synthesis methods suggest that the compound is amenable to various functional group substitutions, which can alter its physical and chemical properties . The ability to easily modify the core structure of Frutinone A is significant for optimizing its pharmacological profile, including solubility, stability, and bioavailability.

Relevant Case Studies

The inhibitory activity of synthesized Frutinone A derivatives was determined for the CYP1A2 enzyme, with ten compounds exhibiting nanomolar inhibitory activity . This highlights the potential of Frutinone A as a lead compound for the development of new inhibitors of the CYP1A2 enzyme. However, no specific case studies involving clinical trials or in vivo applications were provided in the papers.

Scientific Research Applications

Inhibition of CYP1A2 Enzyme

Frutinone A, extracted from Polygala Fruticosa, demonstrates notable antibacterial and antifungal properties. A study focused on its metabolism reveals Frutinone A as a potent inhibitor of the CYP1A2 enzyme. This inhibition suggests potential drug-herb interaction risks in the use of herbal extracts containing Frutinone A (Thelingwani et al., 2012).

Synthesis and Derivative Studies

Efficient synthesis techniques for Frutinone A have been developed, providing a basis for exploring its structure-activity relationships (SAR). These methodologies enable the rapid creation of Frutinone A derivatives, allowing for extensive research into their inhibitory activities, particularly towards the CYP1A2 enzyme (Shin et al., 2015).

Natural Occurrence and Antifungal Activity

Frutinone A, identified as a chromonocoumarin, is naturally found in Polygala fruticosa. It exhibits strong fungicidal activity, particularly against Cladosporium cucumerinum, indicating its potential as a natural antifungal agent (Paolo et al., 1989).

Therapeutic Potential in Diabetes Treatment

A separate study, although not directly on Frutinone A, investigates 5,7-dihydroxy-6-geranylflavanone (DGF) from Amorpha fruticosa, indicating the potential of compounds from this genus in treating metabolic disorders like type 2 diabetes (Lee et al., 2016).

Antineoplastic Effects

Fruticuline A, a compound structurally similar to Frutinone A, exhibits multiple antineoplastic mechanisms in vitro and in vivo, indicating the potential of Frutinone A-like compounds in cancer treatment (Corso et al., 2020).

Mechanism of Action

Target of Action

Frutinone A, a natural product found in Polygala plants , primarily targets the Cytochrome P450 1A2 (CYP1A2) enzyme . CYP1A2 is a key enzyme involved in the metabolism of xenobiotics and endogenous compounds. It plays a crucial role in the detoxification of harmful substances and the activation of procarcinogens.

Mode of Action

Frutinone A exhibits potent inhibitory activity towards the CYP1A2 enzyme

Result of Action

The primary molecular effect of Frutinone A is the inhibition of CYP1A2, which can lead to altered drug metabolism. This can result in increased concentrations of certain drugs in the body, potentially enhancing their therapeutic effects or increasing their toxicity. Additionally, Frutinone A has been reported to exhibit strong fungicidal activity against Cladosporium cucumerinum .

Safety and Hazards

The toxicity and safety of Frutinone A have not been fully determined. Therefore, caution should be exercised during use. Contact and consumption of Frutinone A may cause allergies or other adverse reactions.

Q & A

Q1: What is Frutinone A and where is it found?

A1: Frutinone A is a naturally occurring chromonocoumarin, specifically a 6H, 7H-[1]benzopyrano[4,3-b][1]benzopyran-6,7-dione. It was first isolated from the leaves and root bark of Polygala fruticosa Berg. []. Further research has identified Frutinone A in other Polygala species, including P. gazensis and P. teretifolia [].

Q2: What is the molecular formula and weight of Frutinone A?

A2: Frutinone A has the molecular formula C₁₈H₁₀O₅ and a molecular weight of 306.27 g/mol. [, ]

Q3: What are the notable biological activities of Frutinone A?

A3: Frutinone A exhibits several biological activities: * Potent CYP1A2 Inhibition: Frutinone A acts as a potent inhibitor of the cytochrome P450 enzyme CYP1A2, demonstrating mixed and competitive inhibition in vitro [, ].* Antifungal Activity: Studies have shown Frutinone A to possess antifungal properties against Cladosporium cucumerinum and Candida albicans [, ].

Q4: How does Frutinone A interact with CYP1A2?

A4: Research suggests Frutinone A interacts with CYP1A2 through reversible binding, exhibiting both mixed (Ki = 0.48 µM) and competitive (Ki = 0.31 µM) inhibition, depending on the substrate used []. Docking simulations have proposed two potential binding sites within the CYP1A2 enzyme, one for inhibitors and one for substrates, suggesting a complex interaction mechanism [].

Q5: What is the significance of Frutinone A's CYP1A2 inhibitory activity?

A5: The potent inhibition of CYP1A2 by Frutinone A raises concerns about potential drug-herb interactions. As CYP1A2 plays a crucial role in the metabolism of various drugs, the presence of Frutinone A in herbal extracts from P. fruticosa could significantly alter drug pharmacokinetics, leading to unexpected effects [].

Q6: Have any structure-activity relationship (SAR) studies been conducted on Frutinone A?

A6: Yes, researchers have explored SAR by synthesizing Frutinone A derivatives and evaluating their inhibitory activity against CYP1A2. These studies revealed that modifications around the Frutinone A core can significantly impact its potency, with some derivatives exhibiting nanomolar IC50 values against CYP1A2 [].

Q7: What synthetic routes are available for Frutinone A?

A7: Several synthetic approaches have been developed for Frutinone A, including:* Three-Step Synthesis from 2′-Hydroxyacetophenone: This protocol utilizes inexpensive starting materials and involves a Baker-Venkataraman rearrangement followed by intramolecular nucleophilic substitution [].* PhIO-Mediated Dehydrogenation: This method constructs the chromone skeleton via dehydrogenation of chromanones and has been successfully applied to the synthesis of Frutinone A [].* Palladium-Catalyzed C-H Activation/Carbonylation: This approach utilizes palladium catalysis to construct the chromone-annelated coumarin core, allowing for facile substitutions and SAR exploration [].* Tributylphosphine-Catalyzed Tandem Acyl Transfer-Cyclization: This method employs a Lewis-base catalyzed reaction to efficiently synthesize Frutinone A and its derivatives [, ].

Q8: Has Frutinone A been investigated for its potential in treating diabetic cardiomyopathy?

A8: Yes, a network pharmacology study explored the therapeutic potential of Frutinone A, alongside other compounds, for treating diabetic cardiomyopathy. The study suggests Frutinone A might act on targets like ADRB2, contributing to the regulation of pathways like Adrenergic signaling in cardiomyocytes [].

Q9: What is the potential role of Frutinone A in ginseng's immunomodulatory effects?

A9: Research indicates that Frutinone A, as a constituent of ginseng, may play a role in the herb's immunomodulatory activities, specifically influencing macrophage function. This effect might be linked to the regulation of glutathione and choline metabolism, potentially influencing macrophage polarization towards the M2 phenotype [].

Q10: Are there any computational studies investigating Frutinone A?

A10: Yes, molecular docking studies have been employed to investigate the interactions of Frutinone A with various targets, including those involved in diabetic cardiomyopathy [] and cancer []. These simulations provide insights into the binding affinities and potential mechanisms of action of Frutinone A.

Q11: What is the antioxidant activity of Frutinone A?

A11: Frutinone A, possessing isolated phenolic groups, exhibits moderate antioxidant activity. Cyclic voltammetry studies revealed an oxidation potential between 0.45 and 0.8 V, and it demonstrated some protective effects against lipid peroxidation and AAPH-mediated oxidation of serum albumin [].